Cas no 2229425-26-5 (2-fluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-amine
• CAS No: 2229425-26-5
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 6557882
• PubChem ID: 165674675
• Update Time: 2025-05-20

2-fluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-amine
• EN300-1989662
• 2229425-26-5

• Inchi： 1S/C10H12FNO3/c1-13-8-3-10-9(14-5-15-10)2-6(8)7(11)4-12/h2-3,7H,4-5,12H2,1H3
• InChI Key： JOVNMFDBHIVGQU-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=C2C(=CC=1OC)OCO2

Computed Properties

• Exact Mass: 213.08012141g/mol
• Monoisotopic Mass: 213.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-fluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-amine

Introduction to 2-fluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-amine (CAS No. 2229425-26-5)

2-fluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-amine, identified by its CAS number 2229425-26-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a promising candidate for further exploration in drug discovery and development. The presence of both fluorine and methoxy substituents, along with the dioxaindan core structure, contributes to its unique chemical properties and potential biological activities.

The dioxaindan scaffold is particularly noteworthy due to its rigid bicyclic framework, which can enhance the binding affinity and selectivity of the molecule when interacting with biological targets. This structural motif has been widely studied for its utility in designing novel pharmacophores, particularly in the context of central nervous system (CNS) drugs and anti-inflammatory agents. The incorporation of a fluoro group at the 2-position of the dioxaindan ring further modulates the electronic properties of the molecule, potentially influencing its metabolic stability and pharmacokinetic profile.

The 6-methoxy substituent on the dioxaindan ring adds another layer of functional complexity, which can be exploited to fine-tune the biological activity of the compound. Methoxy groups are known to enhance solubility and metabolic stability, making them valuable in drug design. In combination with the fluorine atom, this substitution pattern may confer advantages such as improved bioavailability and reduced susceptibility to enzymatic degradation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 2-fluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-amine may interact with a variety of biological targets, including enzymes and receptors involved in neurotransmitter signaling. This has opened up avenues for exploring its potential as a lead compound in the development of novel therapeutics for neurological disorders.

One particularly intriguing aspect of this compound is its structural similarity to known pharmacologically active molecules. For instance, analogs with similar dioxaindan cores have been investigated for their potential as antipsychotic and antidepressant agents. The unique combination of substituents in 2-fluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-amine may confer distinct advantages over these existing compounds, such as improved efficacy or reduced side effects.

The synthesis of 2-fluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-amine presents several challenges due to its complex structure. However, modern synthetic methodologies have made significant progress in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to achieve high yields and enantiopurity, which are crucial for pharmaceutical applications.

In vitro studies have begun to uncover the potential biological activities of this compound. Preliminary experiments suggest that it may exhibit inhibitory effects on certain enzymes relevant to inflammation and pain signaling. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents for chronic inflammatory conditions.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to modulate lipophilicity, metabolic stability, and binding affinity makes them indispensable in drug design. In 2-fluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)ethan-1-amine, the fluorine atom is strategically positioned to interact with biological targets in a way that maximizes its pharmacological benefits.

As research continues to evolve, new methodologies for evaluating the biological activity of compounds like 2-fluoro-2-(6-methoxy-1,3-dioxaindan-5-ylylanthanenew promising therapeutic strategies emerge from understanding their mechanisms of action at a molecular level.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the process of identifying promising candidates for further investigation. Predictive models can now accurately forecast the potential biological activity of molecules based on their structural features, allowing researchers to prioritize their efforts on the most promising leads.

In conclusion, 2-fluoro 22fluorororororororororororororo(